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Compound of Interest

Compound Name: 1-Ethynyl-4-phenoxybenzene

Cat. No.: B1316883 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 1-Ethynyl-4-phenoxybenzene (CAS No: 4200-06-0) in a laboratory setting.

Adherence to these guidelines is critical for ensuring the safety of researchers and maintaining

environmental compliance.

Hazard Identification and Classification
1-Ethynyl-4-phenoxybenzene is classified as a hazardous substance. The primary hazards

are associated with skin sensitization, serious eye damage, and potential long-term harm to

aquatic ecosystems.[1][2] The signal word for this chemical is "Danger".[1]

Table 1: GHS Hazard Classification

Hazard Class Hazard Statement
Precautionary Statement
Codes

Skin Sensitization, Category 1
H317: May cause an allergic

skin reaction.[1]

P261, P272, P280,

P302+P352

Serious Eye Damage,

Category 1

H318: Causes serious eye

damage.[1]
P280, P305+P351+P338

Chronic Aquatic Hazard,

Category 4

H413: May cause long lasting

harmful effects to aquatic life.

[1][2]

P273, P501
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 1-Ethynyl-
4-phenoxybenzene to minimize exposure risk.

Table 2: Required Personal Protective Equipment

Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield is required when there is

a splash hazard.[1][3]

Prevents contact with eyes,

which can cause serious

damage.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves before use.[1][3]

Prevents skin contact and

potential allergic reactions.[1]

Respiratory Protection

Use a NIOSH-approved

respirator with an appropriate

filter (e.g., Type ABEK

(EN14387) respirator filter) if

working outside of a fume

hood or if dust/aerosols are

generated.[1][3]

Prevents inhalation of

potentially irritating vapors or

dust.

Skin and Body Protection

Laboratory coat. Protective

boots may be required

depending on the scale of

work.[3]

Protects skin and personal

clothing from contamination.

Operational Plan: Handling Procedures
Safe handling practices are paramount to prevent accidental exposure and contamination.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that a safety shower and eye wash station are readily

accessible.[3] Work should be conducted in a well-ventilated area, preferably within a
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chemical fume hood.[3]

Container Inspection: Visually inspect the container for any damage or leaks before opening.

Dispensing: Avoid generating dust or aerosols.[3] If the compound is a solid, use appropriate

tools to handle it. Keep the container tightly closed when not in use.[3]

Avoiding Contact: Avoid all direct contact with skin, eyes, and clothing.[3] Do not breathe in

dust, fumes, or vapors.[3]

Post-Handling: After handling, wash hands and face thoroughly with soap and water.[3]

Clean the work area and any equipment used.

Logistical Plan: Storage and Disposal
Proper storage and disposal are critical for laboratory safety and environmental protection.

Location: Store in a cool, dark, and well-ventilated area.[3]

Container: Keep the container tightly closed to prevent contamination and degradation.[3]

Compatibility: Store away from incompatible materials, particularly strong oxidizing agents.[3]

Classification: This substance is classified under Storage Class 10 for combustible liquids.[1]

All waste containing 1-Ethynyl-4-phenoxybenzene must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Collection: Collect all waste material (including residual amounts, contaminated PPE,

and cleaning materials) in a designated, compatible, and clearly labeled hazardous waste

container.[4] The container must be kept securely closed except when adding waste.[4]

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "1-Ethynyl-4-phenoxybenzene," and a description of its hazards.[4]

Empty Containers: The first rinse of any "empty" container that held this chemical must be

collected and disposed of as hazardous waste.[5] After a triple rinse, the container can be
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managed for disposal or recycling according to institutional policy.[6]

Incineration: A recommended disposal method is to dissolve the material in a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Regulatory Compliance: All disposal activities must comply with federal, state, and local

environmental regulations.[3] Consult with your institution's Environmental Health and Safety

(EHS) department for specific procedures.[4]

Workflow for Handling 1-Ethynyl-4-phenoxybenzene
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Caption: Workflow for the safe handling, storage, and disposal of 1-Ethynyl-4-
phenoxybenzene.

Physical and Chemical Properties
Table 3: Properties of 1-Ethynyl-4-phenoxybenzene

Property Value

CAS Number 4200-06-0[1]

Molecular Formula C₆H₅OC₆H₄C≡CH[1]

Molecular Weight 194.23 g/mol [1]

Appearance Data not specified

Boiling Point 90-95 °C at 0.4 mmHg[1]

Density 1.074 g/mL at 25 °C[1]

Flash Point > 110 °C (> 230 °F) - closed cup[1]

Refractive Index n20/D 1.6060[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-乙炔基-4-苯氧基苯 97% | Sigma-Aldrich [sigmaaldrich.com]

2. 1-Ethynyl-4-phenoxybenzene | 4200-06-0 | TCI AMERICA [tcichemicals.com]

3. tcichemicals.com [tcichemicals.com]

4. benchchem.com [benchchem.com]

5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1316883?utm_src=pdf-body
https://www.benchchem.com/product/b1316883?utm_src=pdf-body
https://www.benchchem.com/product/b1316883?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.benchchem.com/product/b1316883?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.tcichemicals.com/CA/en/p/E1558
https://www.tcichemicals.com/BE/en/sds/E1223_EU_6N.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Ethynyl_4_dodecyloxybenzene_A_Guide_for_Laboratory_Professionals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]
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handling-1-ethynyl-4-phenoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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